4-benzyl-1-[(3-methyl-1-benzofuran-2-yl)carbonyl]piperidine

• IUPAC Name: (4-benzylpiperidin-1-yl)-(3-methyl-1-benzofuran-2-yl)methanone
• InChI: InChI=1S/C22H23NO2/c1-16-19-9-5-6-10-20(19)25-21(16)22(24)23-13-11-18(12-14-23)15-17-7-3-2-4-8-17/h2-10,18H,11-15H2,1H3
• InChI Key: AMDUSDNBVDCIBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol

Description

4-benzyl-1-[(3-methyl-1-benzofuran-2-yl)carbonyl]piperidine is a chemical compound that has been widely studied for its potential use in scientific research. This compound is commonly referred to as BMK-1, and it has been shown to have a variety of interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of BMK-1 is not fully understood, but it is believed to act as a dopamine transporter inhibitor. This means that it can block the reuptake of dopamine in the brain, leading to an increase in dopamine levels. This increase in dopamine can have a variety of effects on the brain and body, including changes in mood, behavior, and movement.
Biochemical and Physiological Effects:
BMK-1 has been shown to have a variety of interesting biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity and induce stereotypic behaviors. It has also been shown to increase dopamine release in the brain and to have potential neuroprotective effects. Additionally, BMK-1 has been shown to have potential therapeutic effects in the treatment of Parkinson's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using BMK-1 in lab experiments is that it is a well-established compound with a known synthesis method. Additionally, it has been widely studied and has a variety of potential applications in scientific research. However, one limitation of using BMK-1 is that it can be difficult to work with due to its low solubility in water and other solvents.

Future Directions

There are many potential future directions for research on BMK-1. One area of interest is the potential therapeutic effects of BMK-1 in the treatment of Parkinson's disease and other neurological disorders. Additionally, more research is needed to fully understand the mechanism of action of BMK-1 and its effects on the dopamine system. Finally, there is potential for the development of new compounds based on BMK-1 that may have even greater therapeutic potential.

Synthesis Methods

The synthesis of BMK-1 involves several steps, including the reaction of 3-methyl-1-benzofuran-2-carboxylic acid with benzylamine, followed by the addition of piperidine and acetic anhydride. The final product is then purified using column chromatography. This synthesis method has been well-established in the literature and has been used in numerous studies.

Scientific Research Applications

BMK-1 has been shown to have potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. Specifically, BMK-1 has been studied for its potential use as a tool for studying the dopamine system in the brain. It has also been shown to have potential therapeutic effects in the treatment of Parkinson's disease and other neurological disorders.